Cas no 860187-45-7 (Methyl 2-oxo-2,3-dihydro-1H-benzodimidazole-4-carboxylate)

• Product Name: Methyl 2-oxo-2,3-dihydro-1H-benzodimidazole-4-carboxylate
• CAS No: 860187-45-7
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• MDL: MFCD22562103
• CID: 1119338
• PubChem ID: 22745204
• Update Time: 2025-06-14

Methyl 2-oxo-2,3-dihydro-1H-benzodimidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-2-oxo-1H-Benzimidazole-4-carboxylic acid methyl ester
• methyl 2-oxo-1,3-dihydrobenzimidazole-4-carboxylate
• Methyl 2-oxo-2,3-dihydro-1H-benzo-[d]imidazole-4-carboxylate
• Methyl 2-oxo-2,3-dihydro-1H-benzo[d]imidazole-4-carboxylate
• AKOS024066820
• EN300-3496399
• methyl 2-oxo-2,3-dihydro-1H-1,3-benzodiazole-4-carboxylate
• 860187-45-7
• Methyl 2-Oxo-2,3-dihydrobenzimidazole-4-carboxylate
• AMY28966
• SY039633
• Methyl2-oxo-2,3-dihydro-1H-benzo[d]imidazole-4-carboxylate
• SCHEMBL2085775
• Z2757548855
• DS-12218
• CS-0150855
• Methyl 2-oxo-2,3-dihydro-1H-benzimidazole-4-carboxylate
• MFCD22562103
• BULWXRHKQXZHJY-UHFFFAOYSA-N
• DB-116429
• METHYL 2-OXO-1,3-DIHYDRO-1,3-BENZODIAZOLE-4-CARBOXYLATE
• Methyl 2-oxo-2,3-dihydro-1H-benzodimidazole-4-carboxylate

• MDL： MFCD22562103
• Inchi： 1S/C9H8N2O3/c1-14-8(12)5-3-2-4-6-7(5)11-9(13)10-6/h2-4H,1H3,(H2,10,11,13)
• InChI Key： BULWXRHKQXZHJY-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC2=C1NC(N2)=O)=O

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on Methyl 2-oxo-2,3-dihydro-1H-benzodimidazole-4-carboxylate

Comprehensive Overview of Methyl 2-oxo-2,3-dihydro-1H-benzodimidazole-4-carboxylate (CAS No. 860187-45-7)

Methyl 2-oxo-2,3-dihydro-1H-benzodimidazole-4-carboxylate (CAS No. 860187-45-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This benzimidazole derivative is characterized by a carboxylate ester group at the 4-position, which enhances its reactivity and potential applications. Researchers are increasingly exploring its role as a key intermediate in synthesizing bioactive molecules, particularly in drug discovery and material science.

The compound's molecular structure features a fused bicyclic system, combining a benzene ring with an imidazole moiety, which is critical for its stability and functional versatility. Its CAS number 860187-45-7 is frequently searched in chemical databases, reflecting its relevance in modern synthetic chemistry. Recent studies highlight its potential in developing antimicrobial agents and enzyme inhibitors, aligning with the growing demand for novel therapeutic compounds in the post-pandemic era.

One of the most discussed topics in relation to Methyl 2-oxo-2,3-dihydro-1H-benzodimidazole-4-carboxylate is its synthetic accessibility. Chemists often inquire about optimized routes for its preparation, with a focus on green chemistry principles to minimize environmental impact. Questions like "How to synthesize CAS 860187-45-7 efficiently?" or "What are the industrial-scale applications of this benzimidazole ester?" are common in academic and industrial forums.

In the context of drug development, this compound serves as a scaffold for designing molecules with enhanced pharmacokinetic properties. Its carboxylate group allows for further derivatization, making it a valuable tool in medicinal chemistry. The rise of AI-driven drug discovery has also spurred interest in 860187-45-7, as computational models predict its utility in targeting specific biological pathways.

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Environmental and regulatory considerations are also pivotal. While 860187-45-7 is not classified as hazardous, researchers emphasize proper handling to ensure safety. The compound's biodegradability and eco-friendly synthesis methods are increasingly prioritized, reflecting broader trends in sustainable chemistry.

In summary, Methyl 2-oxo-2,3-dihydro-1H-benzodimidazole-4-carboxylate (CAS No. 860187-45-7) represents a versatile and highly functionalized building block in organic synthesis. Its applications span pharmaceuticals, agrochemicals, and materials science, driven by its structural modularity and reactivity. As research progresses, this compound is poised to play a pivotal role in addressing contemporary challenges in health and technology.